Cas no 392241-92-8 (N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide
• CAS No: 392241-92-8
• MF: C₂₁H₂₂ClN₃O₄S
• MW: 447.935082912445
• CID: 5957168
• PubChem ID: 3299001
• Update Time: 2025-10-30

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide
• N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)-3,4,5-triethoxybenzamide
• Benzamide, N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-3,4,5-triethoxy-
• 392241-92-8
• N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-3,4,5-triethoxybenzamide
• AKOS024575517
• AB00667360-01
• F0326-0360
• Oprea1_058809

• Inchi： 1S/C21H22ClN3O4S/c1-4-27-16-11-14(12-17(28-5-2)18(16)29-6-3)19(26)23-21-25-24-20(30-21)13-7-9-15(22)10-8-13/h7-12H,4-6H2,1-3H3,(H,23,25,26)
• InChI Key： TZZYEOSKWPXJDZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Cl)C=C2)S1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 447.1019551g/mol
• Monoisotopic Mass: 447.1019551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• pka: 7.19±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide: A Comprehensive Overview

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide, also known by its CAS number CAS No. 392241-92-8, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiadiazole ring and a triethoxybenzamide group, making it a versatile molecule for research and development purposes.

The molecular structure of N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,4,5-triethoxybenzamide is of particular interest due to the presence of the thiadiazole moiety (thiadiazole). Thiadiazoles are heterocyclic compounds that have been extensively studied for their potential in drug design and agrochemicals. The integration of the thiadiazole ring with the triethoxybenzamide group introduces unique electronic properties and enhances the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl derivatives in medicinal chemistry. For instance, researchers have explored the potential of this compound as a precursor for developing novel anti-inflammatory agents and anticancer drugs. The triethoxybenzamide group (triethoxybenzamide) has been shown to enhance bioavailability and reduce toxicity in preclinical models.

In terms of synthesis, N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl derivatives can be prepared through a variety of methods, including condensation reactions and coupling techniques. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The application of CAS No. 392241-92-8 extends beyond pharmaceuticals into agricultural chemistry. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth regulation.

From a pharmacological perspective, the compound exhibits promising activity in vitro against various cancer cell lines. Studies have demonstrated that the thiadiazole moiety plays a critical role in modulating the compound's cytotoxic effects.

In terms of toxicity profiles,N-(thiadiazoloyl) benzamides generally exhibit low acute toxicity when administered at therapeutic doses.

Looking ahead,the development of novel analogs based on this structure holds great promise for advancing therapeutic interventions in oncology and infectious diseases.